Cas no 7508-26-1 (Propanedioicacid, 2-(5-phenylpentyl)-)

• Product Name: Propanedioicacid, 2-(5-phenylpentyl)-
• CAS No: 7508-26-1
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 580323
• PubChem ID: 344527
• Update Time: 2025-04-19

Propanedioicacid, 2-(5-phenylpentyl)- Chemical and Physical Properties

Names and Identifiers

• Propanedioicacid, 2-(5-phenylpentyl)-
• (5-phenyl-pentyl)-malonic acid
• (5-Phenyl-pentyl)-malonsaeure
• < 5-Phenyl-pentyl> -malonsaeure
• 5-Phenylpentylmalonic acid
• AC1L80R8
• CTK2I0858
• NSC401489
• SureCN5511989
• 7508-26-1
• DTXSID50322542
• SCHEMBL5511989
• NSC-401489
• (5-Phenylpentyl)propanedioic acid

• Inchi： 1S/C14H18O4/c15-13(16)12(14(17)18)10-6-2-5-9-11-7-3-1-4-8-11/h1,3-4,7-8,12H,2,5-6,9-10H2,(H,15,16)(H,17,18)
• InChI Key： LTJCYSRJKDVQDM-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)CCCCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 250.12054
• Monoisotopic Mass: 250.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids